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Compound of Interest

Compound Name: AZ14240475

Cat. No.: B15573038

Comprehensive searches for the application of "AZ14240475" in the study of pyroptosis have
yielded no publicly available scientific literature, application notes, or experimental protocols
detailing its use in this context. The search results primarily provide general information about
the mechanisms of pyroptosis, the function of the NLRP3 inflammasome, and other related
cellular pathways.

Pyroptosis is a form of programmed cell death characterized by cell swelling, lysis, and the
release of pro-inflammatory cytokines, playing a crucial role in the innate immune response.[1]
[2][3] It is executed by the gasdermin family of proteins, which are cleaved by inflammatory
caspases to form pores in the cell membrane.[2][4] A key activator of this pathway is the
inflammasome, a multi-protein complex that senses pathogens and other danger signals. The
NLRP3 inflammasome is one of the most well-characterized inflammasomes and is implicated
in a variety of inflammatory diseases.

The activation of the NLRP3 inflammasome leads to the cleavage of pro-caspase-1 into its
active form, caspase-1. Activated caspase-1 then cleaves gasdermin D (GSDMD) and the pro-
inflammatory cytokines pro-IL-1(3 and pro-IL-18 into their mature, active forms. The N-terminal
fragment of GSDMD oligomerizes and inserts into the plasma membrane, forming pores that
lead to cell lysis and the release of mature IL-13 and IL-18, thereby propagating the
inflammatory response.

Given the absence of any specific data linking AZ14240475 to the modulation of pyroptosis, it
is not possible to provide the requested detailed Application Notes and Protocols, including
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quantitative data tables, experimental methodologies, and signaling pathway diagrams.

Researchers, scientists, and drug development professionals interested in studying pyroptosis
have a variety of established inducers and inhibitors at their disposal. Standard protocols for
inducing pyroptosis often involve the use of agents that activate the NLRP3 inflammasome,
such as nigericin or ATP, in lipopolysaccharide (LPS)-primed macrophages. The subsequent
measurement of lactate dehydrogenase (LDH) release, IL-1[3 secretion, and visualization of
pore formation are common methods to quantify pyroptotic cell death.

Should information on the role of AZ14240475 in pyroptosis become available in the future, this
document will be updated to reflect those findings. At present, we are unable to fulfill the
request for detailed application information regarding this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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